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Compound of Interest

Compound Name:
2-(2-Dimethylamino-ethylamino)-

ethanol

Cat. No.: B1268181 Get Quote

This technical guide provides a comprehensive overview of the foundational research on N,N-

Dimethyldiglycolamine, also known as 2-[2-(Dimethylamino)ethoxy]ethanol. It is intended for

researchers, scientists, and drug development professionals, offering detailed information on its

chemical properties, synthesis, and key applications.

Core Chemical Properties and Data
N,N-Dimethyldiglycolamine is a bifunctional organic compound possessing both a tertiary

amine and a primary alcohol functional group, linked by an ether. This structure imparts unique

chemical properties that make it a valuable intermediate and catalyst in various chemical

processes.
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Property Value Source(s)

Molecular Formula C6H15NO2 [1]

Molar Mass 133.19 g/mol [1]

CAS Number 1704-62-7 [1]

Appearance Colorless to light yellow liquid [2]

Odor Slight amine odor [2]

Boiling Point
201-205 °C (at 760 mmHg); 95

°C (at 15 mmHg)

Melting Point < -20 °C [2]

Density 0.950 - 0.96 g/cm³ at 20 °C [2]

Viscosity 4-5 mPa·s at 25 °C

Flash Point 86-93 °C

Vapor Pressure <6.7 Pa at 21 °C

Water Solubility Soluble

Refractive Index ~1.442 [1]

Synthesis of N,N-Dimethyldiglycolamine
The primary industrial synthesis of N,N-Dimethyldiglycolamine involves the reaction of

dimethylamine with ethylene oxide. This process can be tuned to co-produce N,N-

dimethylethanolamine.

General Synthesis Workflow
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General synthesis workflow for N,N-Dimethyldiglycolamine.

Experimental Protocols
The following protocols are based on a patented method for the production of N,N-

Dimethyldiglycolamine (DMAEE) and co-production of N,N-Dimethylethanolamine (DMAE).

Protocol 1: High-Pressure Synthesis

Reaction Setup: A 250 ml autoclave is charged with 68g of an aqueous solution of

dimethylamine (0.5 mol).

Inerting: The reactor is purged with nitrogen three times to create an inert atmosphere.

Reactant Addition: 44g (1 mol) of ethylene oxide is introduced into the autoclave.

Pressurization: The reactor is pressurized with nitrogen to 1.2 MPa.

Reaction Conditions: The mixture is heated to 80°C and the reaction proceeds for 4 hours.

Work-up: The resulting 112 g of the reaction solution is collected.

Purification: The reaction mixture is subjected to reduced pressure distillation (20 mmHg).

Fractions are collected at 40-70°C (yielding 48.7g of DMAE aqueous solution) and 90-95°C

(yielding 61.5g of DMAEE). The conversion of dimethylamine was reported to be 100%.

Protocol 2: Atmospheric Pressure Synthesis
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Reaction Setup: A 250 ml autoclave is charged with 68g of an aqueous solution of

dimethylamine (0.5 mol).

Inerting: The reactor is purged with nitrogen three times.

Reactant Addition: 44g (1 mol) of ethylene oxide is introduced into the autoclave.

Reaction Conditions: The reaction is carried out at atmospheric pressure. The temperature is

raised to 80°C and maintained for 2 hours.

Work-up: The reaction solution is collected.

Purification: The product is purified by reduced pressure distillation (20 mmHg), collecting

fractions at 40-70°C (81.5 g of DMAE aqueous solution) and 90-95°C (12.1 g of DMAEE).

Protocol 3: Low-Temperature Synthesis

Reaction Setup: A 250 ml autoclave is charged with 68g of an aqueous solution of

dimethylamine (0.5 mol).

Inerting: The reactor is purged with nitrogen three times.

Reactant Addition: 22g (0.5 mol) of ethylene oxide is introduced into the autoclave.

Reaction Conditions: The reaction is conducted at atmospheric pressure. The temperature is

increased to 40°C for 2 hours.

Work-up: 88.6 g of the reaction solution is collected.

Purification: The mixture is distilled under reduced pressure (20 mmHg). The fraction

collected at 40-70°C yielded 87.2 g of DMAE aqueous solution, with 1.2 g of DMAEE

remaining as the heavy component at the bottom of the kettle.

Applications and Industrial Relevance
N,N-Dimethyldiglycolamine is a versatile chemical with several industrial applications, primarily

driven by its catalytic activity.
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Key Application: Polyurethane Foam Catalyst
The most significant application of N,N-Dimethyldiglycolamine is as a tertiary amine catalyst in

the production of polyurethane foams.[3] It is particularly effective in formulations for low-

density packaging foams.[3]
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Role of N,N-Dimethyldiglycolamine in polyurethane foam production.

Other Notable Applications
Chemical Intermediate: It serves as a building block in the synthesis of more complex

molecules and fine chemicals.[3]

Surfactants: N,N-Dimethyldiglycolamine is used in the production of surfactants which can

also act as corrosion inhibitors.[1]

Carbon Dioxide Absorption: Due to its basic nature, it has been investigated for its potential

to absorb greenhouse gases like carbon dioxide.[1]

Process Regulators and Propellants: It also finds use as a process regulator and as a

blowing agent in certain applications.[1]

Safety and Handling
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N,N-Dimethyldiglycolamine is classified as a hazardous substance. It is harmful if swallowed

and can cause severe skin burns and eye damage. It is also very toxic to aquatic life with long-

lasting effects. When handling this chemical, it is crucial to wear appropriate personal

protective equipment (PPE), including gloves, protective clothing, and eye/face protection.

Work should be conducted in a well-ventilated area. In case of contact, immediate first aid

measures as outlined in the Safety Data Sheet (SDS) should be followed. Store in a cool, dry,

well-ventilated area away from incompatible materials such as strong oxidizing agents, acids,

and isocyanates.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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